Cas no 1092504-84-1 (3-(4-phenylphenyl)piperidine)

• Product Name: 3-(4-phenylphenyl)piperidine
• CAS No: 1092504-84-1
• MF: C₁₇H₁₉N
• MW: 237.339464426041
• CID: 6492565
• PubChem ID: 65455698
• Update Time: 2025-05-19

3-(4-phenylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-phenylphenyl)piperidine
• Piperidine, 3-[1,1'-biphenyl]-4-yl-
• 3-[1,1′-Biphenyl]-4-ylpiperidine

• Inchi： 1S/C17H19N/c1-2-5-14(6-3-1)15-8-10-16(11-9-15)17-7-4-12-18-13-17/h1-3,5-6,8-11,17-18H,4,7,12-13H2
• InChI Key： NZIJGRLRVSGKTA-UHFFFAOYSA-N
• SMILES： N1CCCC(C2=CC=C(C3=CC=CC=C3)C=C2)C1

Experimental Properties

• Density: 1.023±0.06 g/cm3(Predicted)
• Boiling Point: 384.9±31.0 °C(Predicted)
• pka: 9.96±0.10(Predicted)

Additional information on 3-(4-phenylphenyl)piperidine

3-(4-Phenylphenyl)piperidine (CAS No. 1092504-84-1): A Comprehensive Overview

3-(4-Phenylphenyl)piperidine (CAS No. 1092504-84-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This bicyclic structure combines a piperidine ring with a biphenyl moiety, creating unique physicochemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a building block for drug discovery and advanced materials.

The molecular structure of 3-(4-phenylphenyl)piperidine features a nitrogen-containing heterocycle, which contributes to its basic character and ability to form salts with acids. This property is crucial for its applications in medicinal chemistry, where the compound serves as a pharmacophore in developing new therapeutic agents. Recent studies have explored its use in targeting neurological disorders, leveraging its ability to cross the blood-brain barrier.

In the field of organic electronics, 3-(4-phenylphenyl)piperidine derivatives have shown promise as components in OLED materials. The conjugated biphenyl system provides excellent charge transport properties, while the piperidine ring offers solubility advantages for solution processing. This dual functionality addresses one of the key challenges in developing next-generation display technologies.

The synthesis of 3-(4-phenylphenyl)piperidine typically involves cross-coupling reactions between appropriate aryl halides and piperidine derivatives. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable production methods in fine chemical manufacturing.

Analytical characterization of 1092504-84-1 employs advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for research applications. Recent advancements in analytical chemistry have enabled more precise quality control of such specialized compounds.

From a commercial perspective, the market for piperidine derivatives like 3-(4-phenylphenyl)piperidine is expanding, driven by increasing R&D investments in pharmaceutical innovation and advanced materials. Suppliers are responding to this demand by improving production scalability while maintaining high purity standards required by research institutions and industrial users.

Storage and handling of 3-(4-phenylphenyl)piperidine require standard laboratory precautions for organic compounds. Proper chemical storage conditions include protection from moisture and oxidation, typically achieved through inert atmosphere packaging. These measures ensure the compound's stability during transportation and long-term storage.

The environmental profile of 1092504-84-1 has been evaluated through ecotoxicity studies, showing favorable biodegradation characteristics compared to many synthetic intermediates. This aspect is increasingly important as regulatory frameworks emphasize green chemistry metrics in chemical development.

Recent patent literature reveals growing interest in 3-(4-phenylphenyl)piperidine derivatives for various applications, particularly in central nervous system therapeutics and organic semiconductors. The compound's structural versatility allows for numerous modifications, enabling researchers to fine-tune properties for specific applications.

Academic research on piperidine-containing compounds continues to uncover new potential for 3-(4-phenylphenyl)piperidine. Collaborative studies between computational chemists and experimental researchers are accelerating the discovery of novel applications through molecular modeling and structure-activity relationship analyses.

Quality specifications for research-grade 3-(4-phenylphenyl)piperidine typically require ≥98% purity, verified by HPLC analysis. Specialized applications in medicinal chemistry may demand even higher purity levels, prompting suppliers to develop advanced purification techniques.

The future outlook for 1092504-84-1 appears promising, with potential expansions into catalysis and supramolecular chemistry applications. As synthetic methodologies advance and analytical capabilities improve, researchers anticipate discovering new valuable properties of this versatile compound.

For researchers working with 3-(4-phenylphenyl)piperidine, proper laboratory safety protocols should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard regulations, prudent handling practices ensure safe experimentation with this valuable chemical intermediate.